Cas no 89776-55-6 (3,4-Dimethyl-1H-pyrrole-2-carboxylic acid)

3,4-Dimethyl-1H-pyrrole-2-carboxylic acid is a heterocyclic carboxylic acid derivative with a pyrrole core structure, featuring methyl substituents at the 3- and 4-positions. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its pyrrole scaffold is valuable for constructing complex molecules due to its electron-rich aromatic system, which facilitates further functionalization. The carboxylic acid group enhances reactivity, enabling coupling reactions, esterifications, and amide formations. The methyl groups contribute to steric and electronic modulation, influencing regioselectivity in subsequent transformations. This compound is characterized by its stability and compatibility with a range of synthetic conditions, making it a practical choice for research and industrial applications.

3,4-Dimethyl-1H-pyrrole-2-carboxylic acid structure

89776-55-6 structure

Product Name:3,4-Dimethyl-1H-pyrrole-2-carboxylic acid

CAS No:89776-55-6

MF:C₇H₉NO₂

MW:139.151861906052

MDL:MFCD00030400

CID:589505

PubChem ID:587210

Update Time:2025-05-26

3,4-Dimethyl-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3,4-Dimethyl-1H-pyrrole-2-carboxylic acid
- 1H-Pyrrole-2-carboxylic acid, 3,4-dimethyl-
- 3,4‐DIMETHYL‐1H‐PYRROLE‐2‐CARBOXYLIC ACID
- IEOJTKFLLYADNV-UHFFFAOYSA-N
- 4880AC
- PB17071
- ST24022459
- AM20120296
- A843304
- 3,4-Dimethyl-1H-pyrrole-2-carboxylic acid (ACI)
- Pyrrole-2-carboxylic acid, 3,4-dimethyl- (7CI)
- DTXSID70343072
- SCHEMBL9748278
- AKOS006343999
- J-511218
- DTXCID30294152
- SY097279
- 3,4-dimethylpyrrole-2-carboxylic acid
- 3,4-Dimethyl-1H-pyrrole-2-carboxylicacid
- AS-34070
- EN300-115860
- CS-0051604
- 89776-55-6
- MFCD00030400
- MDL： MFCD00030400
- Inchi： 1S/C7H9NO2/c1-4-3-8-6(5(4)2)7(9)10/h3,8H,1-2H3,(H,9,10)
- InChI Key： IEOJTKFLLYADNV-UHFFFAOYSA-N
- SMILES： O=C(C1=C(C)C(C)=CN1)O

Computed Properties

Exact Mass: 139.063
Monoisotopic Mass: 139.063
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 147
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 53.1
XLogP3: 1.3

Experimental Properties

Density: 1.233
Boiling Point: 326.2°C at 760 mmHg
Flash Point: 151.1°C
Refractive Index: 1.574

3,4-Dimethyl-1H-pyrrole-2-carboxylic acid Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,2-8°C

3,4-Dimethyl-1H-pyrrole-2-carboxylic acid Pricemore >>

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TRC	D479863-50mg	3,4-Dimethyl-1H-pyrrole-2-carboxylic Acid	89776-55-6		50mg	$ 50.00	2022-06-05
TRC	D479863-100mg	3,4-Dimethyl-1H-pyrrole-2-carboxylic Acid	89776-55-6		100mg	$ 65.00	2022-06-05
TRC	D479863-500mg	3,4-Dimethyl-1H-pyrrole-2-carboxylic Acid	89776-55-6		500mg	$ 160.00	2022-06-05
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FB06949-25g	3,4-dimethyl-1H-pyrrole-2-carboxylic acid	89776-55-6	95%	25g	$900	2023-09-07
Fluorochem	220776-1g	3,4-Dimethyl-1H-pyrrole-2-carboxylic acid	89776-55-6	95%	1g	￡113.00	2022-02-28
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Chemenu	CM103819-1g	3,4-dimethyl-1H-pyrrole-2-carboxylic acid	89776-55-6	95%+	1g	$116	2024-07-21
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3,4-Dimethyl-1H-pyrrole-2-carboxylic acid Production Method

Production Method 1

938-75-0

89776-55-6

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Ethanol , Water

Reference

: Large scale, efficient synthesis of 9-unsubstituted dipyrrinone

Chen, Qingqi; Wang, Tianyu; Zhang, Yi; Wang, Qiuan; Ma, Jinshi, Synthetic Communications, 2002, 32(7), 1031-1040

Production Method 2

954-92-7

89776-55-6

Reaction Conditions

1.1 Reagents: Triethylamine , Hydrogen Catalysts: Palladium Solvents: Tetrahydrofuran

Reference

: Synthesis and dihydrogen phosphate binding properties of pyrrole containing ansa-ferrocenes

Sessler, Jonathan L.; Zimmerman, Rebecca S.; Kirkovits, Gregory J.; Gebauer, Andreas; Scherer, Markus, Journal of Organometallic Chemistry, 2001, 637, 637-639

Production Method 3

938-75-0

89776-55-6

Reaction Conditions

1.1 Solvents: Water

Reference

: Exciton coupling from dipyrrinone chromophores

Byun, Young Seok; Lightner, David A., Journal of Organic Chemistry, 1991, 56(21), 6027-33

Production Method 4

938-75-0

89776-55-6

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Methanol , Water

Reference

: 5-Unsubstituted 2-pyrrolecarboxaldehydes for porphyrin synthesis and the cyanovinyl protecting group

Paine, John B. III; Dolphin, David, Journal of Organic Chemistry, 1988, 53(12), 2787-95